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Compound of Interest

Compound Name: Dibutyl ethylhexanoyl! glutamide

Cat. No.: B3052933

An In-depth Technical Guide to Dibutyl Ethylhexanoyl Glutamide

Introduction

Dibutyl ethylhexanoyl glutamide is a synthetic amino acid derivative that has gained
significant traction in the cosmetics and personal care industries.[1] Structurally derived from L-
glutamic acid, this multifaceted ingredient primarily functions as an oil gelling agent, stabilizer,
and thickener.[2][3][4] Its unique ability to form thermo-reversible gels in a wide range of oils
allows for the creation of innovative product textures, from clear, solid sticks to silky, non-
greasy creams and serums.[1][2][3] This guide provides a comprehensive overview of its
chemical structure, physicochemical properties, synthesis, mechanisms of action, and
applications, tailored for researchers and formulation scientists.

Chemical Structure and Identification

Dibutyl ethylhexanoyl glutamide is characterized by a central L-glutamic acid backbone
functionalized with two butylamide groups and one N-acyl group (2-ethylhexanoyl).[5][6] This
amphiphilic structure, featuring both hydrophobic alkyl chains and hydrogen-bonding amide
groups, is crucial to its functionality.[6]

The IUPAC name for this compound is (2S)-N,N'-dibutyl-2-(2-
ethylhexanoylamino)pentanediamide.[5][7]

Molecular Structure
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e Core: L-Glutamic acid, a naturally occurring amino acid, provides a chiral scaffold with
multiple sites for functionalization.[6]

o Amide Groups: Two carboxylic acid groups of the glutamic acid core are converted to
dibutylamides, enhancing hydrogen-bonding capabilities.[6]

e Acyl Group: The primary amine of the glutamic acid is acylated with 2-ethylhexanoyl chloride,
introducing a branched hydrophobic chain.[6]

Physicochemical and Toxicological Properties

This compound is a low-molecular-weight organogelator.[6] Its physical and chemical
properties are summarized in the tables below. From a toxicological perspective, it is generally
considered safe for use in cosmetics and is not classified as hazardous under GHS criteria.[1]

[71L8]

Table 1: Chemical Identifi

Identifier Value

CAS Number 486455-65-6[5][6][7]

Molecular Formula C21H41NsOs3[5][7][9][10]

Molecular Weight 383.6 g/mol [5][6][7]

InChl Key OVUBDKNXJHOLMI-ZVAWYAOSSA-NI[5][6]

CCCCC(CC)C(=0)NC(CCC(=0)NCCCC)C(=0)
NCCCC[5]

Canonical SMILES

ble 2: Physicochemical .

Property Value Source
Boiling Point (Predicted) 642.0 £ 50.0 °C [10]
Density (Predicted) 0.974 £ 0.06 g/cm3 [10]
pKa (Predicted) 14.46 £ 0.46 [10]
XLogP3 3.9 [7]
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Table 3: Safety and Toxicology Summary

Endpoint Result Notes

Reported by 53 of 53

GHS Classification Not Classified )
companies to ECHA.[7]
o o Short contact may cause
Eye Irritation May cause irritation L
moderate irritation.[8]
Skin Irritation Not an irritant [8]
) ] o High concentrations of mists
Acute Inhalation May cause respiratory irritation

may be irritating.[8]

Synthesis and Manufacturing

The synthesis of dibutyl ethylhexanoyl glutamide is a multi-step process rooted in
nucleophilic acyl substitution reactions.[6] The primary precursors are L-Glutamic acid,
dibutylamine, and 2-ethylhexanoyl chloride.[6]

Synthetic Pathway
The general synthesis involves a two-fold amidation and a single N-acylation.[5][6]
e N-Acylation: The amino group of L-glutamic acid acts as a nucleophile, attacking the

carbonyl carbon of 2-ethylhexanoyl chloride. This condensation reaction forms an amide
bond, attaching the ethylhexanoyl group to the glutamic acid backbone.[6]

e Amidation: The two carboxylic acid groups of the now N-acylated glutamic acid are activated
and subsequently reacted with dibutylamine to form the corresponding diamides.[6]

 Purification: The final product is purified using standard techniques such as crystallization or
chromatography to achieve high purity.[5]
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Caption: Synthetic workflow for Dibutyl Ethylhexanoyl Glutamide.
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Mechanism of Action: Supramolecular Self-
Assembly

The primary function of dibutyl ethylhexanoyl glutamide as a gelling agent is driven by its
capacity for self-assembly into a three-dimensional network.[6] This process is governed by
non-covalent interactions.

¢ Hydrogen Bonding: The amide (-CONH-) groups in the molecule are key sites for
intermolecular hydrogen bonding. These bonds drive the initial formation of one-dimensional
fibrous aggregates.[6]

o Hydrophobic Interactions: The nonpolar alkyl chains (butyl and ethylhexanoyl groups)
aggregate to minimize contact with polar environments, a phenomenon known as the
hydrophobic effect. This stabilizes the fibrous structures.[6]

o Network Formation: The elongated fibers entangle and interact, forming a nano-fibrillar,
mesh-like network that entraps the oil phase, leading to the formation of a macroscopic gel.
[6] The strength and viscosity of this gel can be controlled by adjusting the concentration of
the gelling agent.[2][3]
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Caption: Self-assembly pathway from molecule to macroscopic gel.

Applications in Formulation Science

Dibutyl ethylhexanoyl glutamide is a versatile ingredient used across a wide spectrum of

personal care products. Its primary functions are to structure oil phases, stabilize emulsions,
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and improve product aesthetics.[2][4]

Table 4: Applications and Functions

Product Category Primary Function(s) Specific Applications

) N Creams, Oil Serums,
) Gelling Agent, Stabilizer, )
Skincare Sunscreens (Sticks & Gels),

Texture Enhancer o
Moisturizers[1][2][11][12]

) Lipsticks, Lip Glosses,
Structurant, Gelling Agent,

Decorative Cosmetics ) - Mascara, Eyeliners, Stick
Pigment Stabilizer )
Foundations[2][4][11]
) Hair Conditioning Agent, Hair Creams, Styling
Hair Care ]
Thickener Products[1][4][11]
Other Gelling Agent Gel Air Fresheners[13]

The ingredient is valued for its ability to create transparent gels and hard sticks with a non-
sticky, silky feel, while also improving the dispersion of pigments in color cosmetics.[2][3][4]
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Caption: Relationship between core properties and applications.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.specialchem.com/cosmetics/product/djc-dj-eg
https://www.in-cosmetics.com/korea/en-gb/exhibitor-directory/product-details.exh-96f50627-5cf1-497e-959e-d1fab12e2494.dj-eg%20dibutyl%20ethylhexanoyl%20glutamide.pro-5a57a8b8-7f8d-4c0c-8b82-24612b07929e.html
https://sincereskincare.com/ingredients/dibutyl-ethylhexanoyl-glutamide/
https://www.specialchem.com/cosmetics/product/djc-dj-eg
https://incibeauty.com/en/ingredients/16796-dibutyl-ethylhexanoyl-glutamide
https://beauty.chanhtuoi.com/products/ahc-en/ahc-safe-on-light-sun-serum-spf50-pa-3-en
https://www.specialchem.com/cosmetics/product/djc-dj-eg
https://www.in-cosmetics.com/korea/en-gb/exhibitor-directory/product-details.exh-96f50627-5cf1-497e-959e-d1fab12e2494.dj-eg%20dibutyl%20ethylhexanoyl%20glutamide.pro-5a57a8b8-7f8d-4c0c-8b82-24612b07929e.html
https://incibeauty.com/en/ingredients/16796-dibutyl-ethylhexanoyl-glutamide
https://sincereskincare.com/ingredients/dibutyl-ethylhexanoyl-glutamide/
https://www.in-cosmetics.com/korea/en-gb/exhibitor-directory/product-details.exh-96f50627-5cf1-497e-959e-d1fab12e2494.dj-eg%20dibutyl%20ethylhexanoyl%20glutamide.pro-5a57a8b8-7f8d-4c0c-8b82-24612b07929e.html
https://incibeauty.com/en/ingredients/16796-dibutyl-ethylhexanoyl-glutamide
https://patents.google.com/patent/US8679469B2/en
https://www.specialchem.com/cosmetics/product/djc-dj-eg
https://kplintl.com/products/dibutyl-ethylhexanoyl-glutamide/
https://www.in-cosmetics.com/korea/en-gb/exhibitor-directory/product-details.exh-96f50627-5cf1-497e-959e-d1fab12e2494.dj-eg%20dibutyl%20ethylhexanoyl%20glutamide.pro-5a57a8b8-7f8d-4c0c-8b82-24612b07929e.html
https://www.benchchem.com/product/b3052933?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Protocol: Preparation of a Model Oil Gel

This protocol describes the preparation of a simple oil gel to evaluate the gelling efficiency of
dibutyl ethylhexanoyl glutamide.

Materials:

o Dibutyl ethylhexanoyl glutamide

Oil phase (e.g., Mineral Oil, Triethylhexanoin, or other ester oil)

Beaker

Hot plate with magnetic stirrer

Thermometer

Spatula
Procedure:
e Weigh the desired amount of the oil phase into the beaker.

e Add the desired concentration of dibutyl ethylhexanoyl glutamide (typically 1-10% w/w) to
the oil.[13]

e Heat the mixture to 80-90°C while stirring until the gelling agent is completely dissolved and
the solution is clear.

e Pour the hot, clear solution into a suitable container or mold.
 Allow the mixture to cool down to room temperature without agitation.

e The gel will form upon cooling. Evaluate the gel for clarity, hardness, and texture.
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Protocol: Measurement of Gel Hardness (Penetration
Test)

This method provides a quantitative measure of the gel's strength, adapted from industry
standards (e.g., ASTM D1321).[13]

Equipment:

o Penetrometer equipped with a standard needle
o Thermostatically controlled water bath

» Sample container with the prepared gel

e Timer

Procedure:

Prepare the gel as described in Protocol 7.1 and allow it to set at a controlled temperature
(e.g., 25°C) for at least 24 hours.

e Place the gel sample in the water bath at 25°C for 1-2 hours to ensure temperature
equilibrium.

o Position the penetrometer needle so that its tip just touches the surface of the gel.
» Release the needle and allow it to penetrate the gel for a specified time (e.g., 5 seconds).
e Record the penetration depth in millimeters.

o Perform the measurement in triplicate at different points on the gel surface and calculate the
average. A lower penetration value indicates a harder gel.[13]

Conclusion

Dibutyl ethylhexanoyl glutamide is a highly effective and versatile organogelator derived
from L-glutamic acid. Its ability to self-assemble into extensive fibrillar networks via hydrogen
bonding and hydrophobic interactions enables the structuring of a wide variety of oil phases.
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This functionality makes it an invaluable tool for formulation scientists seeking to create novel
textures, improve product stability, and enhance sensory characteristics in skincare, color
cosmetics, and hair care applications. Its favorable safety profile further solidifies its position as
a key ingredient in modern cosmetic formulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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